Cas no 1152962-14-5 (1H-Pyrazole-3-carboxylic acid, 1-(2,5-dichlorophenyl)-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(2,5-dichlorophenyl)-
• CAS No: 1152962-14-5
• MF: C₁₀H₆Cl₂N₂O₂
• MW: 257.072840213776
• CID: 5981140
• PubChem ID: 43363431
• Update Time: 2025-06-25

1H-Pyrazole-3-carboxylic acid, 1-(2,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(2,5-dichlorophenyl)-
• 1-(2,5-Dichlorophenyl)-1h-pyrazole-3-carboxylic acid
• 1152962-14-5
• EN300-1145772
• CS-0290798

• Inchi： 1S/C10H6Cl2N2O2/c11-6-1-2-7(12)9(5-6)14-4-3-8(13-14)10(15)16/h1-5H,(H,15,16)
• InChI Key： MIMCZIXDMGAASJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2Cl)C=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 255.9806328g/mol
• Monoisotopic Mass: 255.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 444.2±40.0 °C(Predicted)
• pka: 3.75±0.10(Predicted)

Additional information on 1H-Pyrazole-3-carboxylic acid, 1-(2,5-dichlorophenyl)-

Recent Advances in the Study of 1H-Pyrazole-3-carboxylic acid, 1-(2,5-dichlorophenyl)- (CAS: 1152962-14-5)

The compound 1H-Pyrazole-3-carboxylic acid, 1-(2,5-dichlorophenyl)- (CAS: 1152962-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and dichlorophenyl substituent, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents targeting inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 1H-Pyrazole-3-carboxylic acid, 1-(2,5-dichlorophenyl)- on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The researchers employed molecular docking simulations and in vitro enzymatic assays to demonstrate that this compound exhibits a high binding affinity for the COX-2 active site, with an IC50 value of 0.8 μM. These findings suggest its potential as a lead compound for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

In another study, researchers from the University of Cambridge explored the role of 1H-Pyrazole-3-carboxylic acid, 1-(2,5-dichlorophenyl)- in modulating the activity of G protein-coupled receptors (GPCRs). The compound was found to act as an allosteric modulator of the adenosine A2A receptor, a target for neurodegenerative diseases such as Parkinson's. The study, published in Nature Chemical Biology, highlighted the compound's ability to enhance receptor signaling without inducing desensitization, a common limitation of traditional agonists.

Recent advancements in synthetic chemistry have also facilitated the scalable production of 1H-Pyrazole-3-carboxylic acid, 1-(2,5-dichlorophenyl)-. A 2024 patent application by a leading pharmaceutical company detailed a novel catalytic process for its synthesis, achieving a yield of 85% with minimal byproducts. This development addresses previous challenges related to the compound's availability for large-scale preclinical studies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1H-Pyrazole-3-carboxylic acid, 1-(2,5-dichlorophenyl)-. Current research is focused on structural modifications to improve its metabolic stability and oral bioavailability. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.